Cas no 197250-32-1 (4-(5-Methyl-1H-imidazol-1-yl)aniline)

4-(5-Methyl-1H-imidazol-1-yl)aniline structure
197250-32-1 structure
Product Name:4-(5-Methyl-1H-imidazol-1-yl)aniline
CAS No:197250-32-1
MF:C10H11N3
MW:173.214441537857
CID:2106617
Update Time:2023-08-03

4-(5-Methyl-1H-imidazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(5-methyl-1H-imidazol-1-yl)Benzenamine
    • CDAWSMRFXJFNQR-UHFFFAOYSA-N
    • 4-(5-methyl-1H-imidazol-1-yl)aniline
    • 4-(5-Methyl-1H-imidazol-1-yl)aniline
    • Inchi: 1S/C10H11N3/c1-8-6-12-7-13(8)10-4-2-9(11)3-5-10/h2-7H,11H2,1H3
    • InChI Key: CDAWSMRFXJFNQR-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1C)C1C=CC(=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Topological Polar Surface Area: 43.8

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